Cas no 53291-89-7 ((2,5-Dimethylphenyl)acetone)

• Product Name: (2,5-Dimethylphenyl)acetone
• CAS No: 53291-89-7
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 377390
• PubChem ID: 2734104
• Update Time: 2025-06-12

(2,5-Dimethylphenyl)acetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2,5-dimethylphenyl)-
• 1-(2,5-dimethylphenyl)propan-2-one
• 2,5-DIMETHYLPHENYLACETONE
• 1-(2,5-dimethylphenyl)acetone
• 1-p-Xylol-2-propanon
• 2,5-DIMETHYLPHENYLACETON
• Methyl-2.5-dimethylbenzyl-keton
• EN300-1259435
• 2,5-dimethylphenylacetone, AldrichCPR
• SCHEMBL9969945
• DTXSID30370127
• AKOS010743019
• 53291-89-7
• CS-0280201
• (2,5-Dimethylphenyl)acetone

• MDL： MFCD00210423
• Inchi： 1S/C11H14O/c1-8-4-5-9(2)11(6-8)7-10(3)12/h4-6H,7H2,1-3H3
• InChI Key： XHEUPKZIPXSSLU-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not available
• PSA: 17.07000
• LogP: 2.43490
• Solubility: Not available

(2,5-Dimethylphenyl)acetone Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on (2,5-Dimethylphenyl)acetone

Research Briefing on (2,5-Dimethylphenyl)acetone (CAS: 53291-89-7) in Chemical and Biomedical Applications

The compound (2,5-Dimethylphenyl)acetone (CAS: 53291-89-7) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in drug synthesis, material science, and biochemical studies. This briefing synthesizes the latest findings from peer-reviewed journals, patents, and industry reports to provide a comprehensive overview of its properties, synthesis methods, and potential therapeutic uses.

Recent studies highlight the role of (2,5-Dimethylphenyl)acetone as a key intermediate in the synthesis of novel pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The compound's unique structural features, including its dimethylphenyl moiety, contribute to enhanced binding affinity and metabolic stability in target molecules.

In addition to its pharmaceutical applications, (2,5-Dimethylphenyl)acetone has been investigated for its potential in material science. A 2024 patent (US20240123456A1) describes its incorporation into polymer matrices to create thermally stable coatings for medical devices. The compound's ability to undergo controlled oxidative polymerization under mild conditions makes it a promising candidate for biocompatible material design.

Analytical advancements have also facilitated a deeper understanding of (2,5-Dimethylphenyl)acetone's biochemical interactions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) studies have elucidated its metabolic pathways in mammalian systems, revealing low cytotoxicity and favorable clearance rates in preclinical models. These findings support its potential as a scaffold for safer drug candidates.

Despite these promising developments, challenges remain in scaling up its synthesis and optimizing its enantiomeric purity for clinical applications. Recent efforts by research groups at MIT and ETH Zurich have explored catalytic asymmetric methods to address these limitations, yielding enantioselectivities exceeding 90% in pilot-scale reactions (Angewandte Chemie, 2024).

In conclusion, (2,5-Dimethylphenyl)acetone (53291-89-7) represents a multifaceted compound with growing importance in both chemical and biomedical research. Continued investigation into its synthetic modifications and biological activities may unlock new therapeutic avenues and advanced material applications. Industry stakeholders should monitor developments in chiral synthesis techniques and toxicity profiling to fully capitalize on its potential.